Cas no 2404734-14-9 (1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene)
1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene
-
- Inchi: 1S/C14H12BrFO/c1-10-7-12(15)8-13(14(10)16)17-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
- InChI Key: OKYAGIZSJACCLQ-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=C(C(=C1)OCC1C=CC=CC=1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 230
- XLogP3: 4.5
- Topological Polar Surface Area: 9.2
1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021QLE-1g |
1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene |
2404734-14-9 | 95% | 1g |
$295.00 | 2025-02-13 | |
| Aaron | AR021QLE-5g |
1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene |
2404734-14-9 | 95% | 5g |
$884.00 | 2025-02-13 | |
| abcr | AB559987-250mg |
1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene; . |
2404734-14-9 | 250mg |
€197.60 | 2024-07-20 | ||
| abcr | AB559987-1g |
1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene; . |
2404734-14-9 | 1g |
€342.30 | 2024-07-20 | ||
| abcr | AB559987-5g |
1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene; . |
2404734-14-9 | 5g |
€1089.30 | 2024-07-20 | ||
| abcr | AB559987-10g |
1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene; . |
2404734-14-9 | 10g |
€1813.10 | 2024-07-20 |
1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene
1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene (CAS No. 2404734-14-9): A Versatile Compound in Modern Pharmaceutical and Chemical Research
1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene (CAS No. 2404734-14-9) is a substituted aromatic compound with a unique combination of functional groups that has garnered significant attention in the field of medicinal chemistry. This molecule features a benzene ring with multiple substituents, including a benzyloxy group, a bromo atom at the 5-position, a fluoro atom at the 2-position, and a methyl group at the 3-position. These structural elements contribute to its potential utility in drug discovery, synthetic chemistry, and material science. Recent studies have highlighted its role as a key intermediate in the development of novel therapeutic agents targeting various biological pathways.
The chemical structure of 1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene is characterized by its aromatic framework, which provides a stable scaffold for further functionalization. The benzyloxy group, attached to the 1-position of the benzene ring, introduces electron-withdrawing properties that can influence the reactivity of the molecule. The presence of a bromo atom at the 5-position and a fluoro atom at the 2-position further modulates its electronic distribution, making it a valuable starting material for the synthesis of bioactive compounds. Additionally, the methyl group at the 3-position enhances steric effects, which can be critical in optimizing molecular interactions with biological targets.
Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene through multi-step organic reactions. One notable approach involves the use of electrophilic aromatic substitution (EAS) reactions, where the bromo and fluoro substituents are introduced selectively under controlled conditions. The benzyloxy group is typically introduced via nucleophilic substitution, leveraging the electrophilic nature of the aromatic ring. These synthetic strategies have been refined in recent years to improve yield and purity, as evidenced by a 2023 study published in *Organic & Biomolecular Chemistry* that demonstrated a 95% yield using a novel catalytic system.
1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene has emerged as a promising scaffold in the development of small-molecule inhibitors targeting protein kinases, which are implicated in numerous diseases including cancer and inflammatory disorders. A 2023 paper in *Journal of Medicinal Chemistry* reported the synthesis of a series of derivatives from this compound, showing significant inhibitory activity against the EGFR (Epidermal Growth Factor Receptor) kinase. The fluoro and bromo substituents were found to enhance the binding affinity of the molecules to the kinase active site, while the benzyloxy group contributed to improved solubility and metabolic stability.
In addition to its pharmaceutical applications, 1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene has shown potential in the design of organic semiconductors and optoelectronic materials. A 2023 study in *Advanced Materials* explored its use as a building block for conjugated polymers, highlighting its ability to modulate charge transport properties. The bromo and fluoro substituents were found to influence the bandgap of the resulting materials, making them suitable for applications in organic photovoltaics and light-emitting diodes (LEDs). These findings underscore the versatility of this compound beyond traditional pharmaceutical contexts.
1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene is also being investigated for its role in the development of fluorinated pharmaceuticals, which are known for their enhanced metabolic stability and reduced susceptibility to enzymatic degradation. A 2023 review in *Drug Discovery Today* emphasized the importance of fluoro substitution in improving the pharmacokinetic profile of drug candidates. The presence of the fluoro atom at the 2-position of this compound was found to significantly increase its half-life in vivo, making it a candidate for long-acting therapeutic agents.
Recent computational studies have provided insights into the molecular interactions of 1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene with biological targets. Molecular docking simulations revealed that the bromo and fluoro substituents play a critical role in stabilizing the interaction with ATP-binding cassette (ABC) transporters, which are involved in drug resistance mechanisms. These findings suggest that this compound could be further optimized for applications in overcoming multidrug resistance in cancer therapy.
Despite its potential, the synthesis and application of 1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene require careful consideration of environmental and safety factors. The bromo and fluoro substituents can introduce challenges in terms of reactivity and potential toxicity, necessitating the use of specialized synthetic protocols and waste management strategies. Ongoing research aims to address these concerns while maximizing the compound’s utility in both pharmaceutical and industrial contexts.
In conclusion, 1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene (CAS No. 2404734-14-9) represents a multifaceted compound with broad applications in modern chemistry. Its unique structural features enable it to serve as a versatile scaffold for the development of novel therapeutics, advanced materials, and specialized chemical intermediates. As research in this area continues to evolve, the compound is likely to play an increasingly important role in addressing complex scientific and industrial challenges.
2404734-14-9 (1-(Benzyloxy)-5-bromo-2-fluoro-3-methylbenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)